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Compound of Interest

Compound Name: Lentinellic acid

Cat. No.: B15567623

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lentinellic acid is a bioactive sesquiterpenoid discovered in fungi of the Lentinellus genus,
such as L. ursinus and L. micheneri.[1] As a member of the vast family of terpenoid
compounds, it holds potential for pharmaceutical development due to its unique chemical
structure and implied biological activities, which are common for this class of molecules.[2][3]
The analysis and characterization of Lentinellic acid and its metabolites are crucial for
understanding its mechanism of action, pharmacokinetics (PK), and pharmacodynamics (PD).

Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful and
indispensable technique for this purpose.[2][4] Its high sensitivity and selectivity allow for the
precise detection and quantification of the parent compound and its metabolites in complex
biological matrices. These application notes provide a generalized framework and protocols for
the robust analysis of Lentinellic acid using LC-MS/MS.

Compound Details:
e Molecular Formula: C1sH2005[1]

e Molecular Weight (Avg.): 316.3 g/mol [1]
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¢ Monoisotopic Mass: 316.13107373 Da[1]

Experimental Workflows & Protocols

A typical workflow for the analysis of Lentinellic acid from a biological sample involves sample
preparation, chromatographic separation, and mass spectrometric detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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